Cas no 1023299-41-3 (2-Indazol-1-yl-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-Indazol-1-yl-1,3-thiazole-4-carboxylic Acid
• CAS No: 1023299-41-3
• MF: C₁₁H₇N₃O₂S
• MW: 245.257180452347
• MDL: MFCD29059434
• CID: 4559388
• Update Time: 2025-06-11

2-Indazol-1-yl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indazol-1-Yl)Thiazole-4-Carboxylic Acid
• 4-Thiazolecarboxylic acid, 2-(1H-indazol-1-yl)-
• 2-Indazol-1-yl-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD29059434
• Inchi： 1S/C11H7N3O2S/c15-10(16)8-6-17-11(13-8)14-9-4-2-1-3-7(9)5-12-14/h1-6H,(H,15,16)
• InChI Key： JMOXHSOGPUXLLK-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1N1C2=C(C=CC=C2)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-Indazol-1-yl-1,3-thiazole-4-carboxylic Acid

Introduction to 2-Indazol-1-yl-1,3-thiazole-4-carboxylic Acid (CAS No. 1023299-41-3) and Its Emerging Applications in Chemical Biology

2-Indazol-1-yl-1,3-thiazole-4-carboxylic Acid, identified by the chemical identifier CAS No. 1023299-41-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. The compound belongs to a class of molecules that integrate the structural motifs of indazole and thiazole, which are well-documented for their diverse pharmacological properties. This synergistic combination of scaffold structures has positioned 2-indazol-1-yl-1,3-thiazole-4-carboxylic Acid as a valuable scaffold for the development of novel therapeutic agents.

The indazole ring system, characterized by a benzene ring fused to a five-membered nitrogen-containing heterocycle, is known for its role in various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. Meanwhile, the thiazole core is widely recognized for its presence in numerous pharmacologically active compounds, such as antibiotics, antifungals, and cardiovascular drugs. The integration of these two motifs in 2-indazol-1-yl-1,3-thiazole-4-carboxylic Acid not only enhances its structural complexity but also endows it with potential multitarget interactions, making it an attractive candidate for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Among these, 2-indazol-1-yl-1,3-thiazole-4-carboxylic Acid has been extensively studied for its potential applications in modulating key biological pathways. For instance, studies have demonstrated its ability to interact with enzymes and receptors involved in inflammation and cancer progression. The carboxylic acid moiety at the 4-position of the thiazole ring provides a versatile handle for further derivatization, enabling the synthesis of analogs with tailored biological activities.

In the realm of oncology, 2-indazol-1-yl-1,3-thiazole-4-carboxylic Acid has been investigated for its inhibitory effects on various kinases and other targets implicated in tumor growth and metastasis. Preclinical studies have revealed promising results in vitro and in vivo, suggesting its potential as a lead compound for the development of novel anticancer therapies. Additionally, the compound has shown promise in modulating immune checkpoint pathways, which are critical for cancer immunotherapy.

Beyond oncology, 2-indazol-1-yl-1,3-thiazole-4-carboxylic Acid has been explored for its anti-inflammatory properties. The indazole and thiazole moieties are believed to contribute to its ability to inhibit inflammatory cytokines and enzymes, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Emerging research also suggests potential applications in neurodegenerative disorders, where modulation of inflammatory processes is thought to play a crucial role.

The synthesis of 2-indazol-1-yl-1,3-thiazole-4-carboxylic Acid involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. The construction of the indazole-thiazole hybrid requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the synthetic route. These approaches not only enhance efficiency but also allow for greater functional group tolerance during derivatization.

The pharmacokinetic profile of 2-indazol-1-yliodine derivatives derived from this scaffold has been a focus of recent research. Studies have demonstrated that modifications at the 5-position can significantly influence metabolic stability and bioavailability. By optimizing these structural features, researchers aim to develop derivatives with improved pharmacokinetic properties suitable for clinical translation.

In conclusion,2-indazol - 1 - yl - 1 , 3 - thia z ol - 4 - car box yl ic acid ( CAS No . 1023299 - 41 - 3 ) represents a compelling example of how integrating distinct heterocyclic motifs can yield novel bioactive compounds with broad therapeutic potential . Its unique structural features , coupled with promising preclinical data , make it an attractive scaffold for further drug discovery efforts . As research continues to uncover new applications , this compound is poised to play a significant role in the development of next-generation therapeutics .